Cas no 1807413-28-0 (2,4-Dibromo-5-(difluoromethoxy)cinnamic acid)

• Product Name: 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid
• CAS No: 1807413-28-0
• MF: C₁₀H₆Br₂F₂O₃
• MW: 371.95764875412
• CID: 4974376
• Update Time: 2025-06-09

2,4-Dibromo-5-(difluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid

• Inchi： 1S/C10H6Br2F2O3/c11-6-4-7(12)8(17-10(13)14)3-5(6)1-2-9(15)16/h1-4,10H,(H,15,16)/b2-1+
• InChI Key： XYISNNBCXCHNAX-OWOJBTEDSA-N
• SMILES： BrC1=CC(=C(C=C1/C=C/C(=O)O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5

Additional information on 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid

Introduction to 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid (CAS No. 1807413-28-0)

2,4-Dibromo-5-(difluoromethoxy)cinnamic acid (CAS No. 1807413-28-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cinnamic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine and difluoromethoxy groups imparts distinctive chemical and biological properties to this molecule, making it a valuable candidate for various scientific investigations.

The structure of 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid consists of a cinnamic acid backbone with two bromine atoms at the 2 and 4 positions and a difluoromethoxy group at the 5 position. These functional groups contribute to the compound's stability, solubility, and reactivity, which are crucial factors in its potential use in drug development. The bromine atoms enhance the lipophilicity of the molecule, while the difluoromethoxy group provides unique electronic effects that can influence its interactions with biological targets.

Recent studies have highlighted the potential of 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for the development of novel anti-cancer and anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid have also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, while its stability in physiological conditions ensures that it remains active in the body for an extended period. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials involving 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid are still in their early stages, but preliminary results are promising. Preclinical studies have shown that this compound is well-tolerated and exhibits low toxicity at therapeutic doses. These findings suggest that it has a favorable safety profile, which is crucial for advancing it through clinical development.

The synthesis of 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the bromination of cinnamic acid followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in research and development.

In conclusion, 2,4-Dibromo-5-(difluoromethoxy)cinnamic acid (CAS No. 1807413-28-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing our understanding of disease mechanisms and developing innovative treatments.